Cas no 1365692-79-0 (2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a fluorene-based boronic ester compound commonly employed in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating easier handling and storage compared to more sensitive boronic acids. The sterically hindered fluorene backbone enhances selectivity in coupling reactions, reducing unwanted side products. The tetramethyl dioxaborolane group provides improved solubility in organic solvents, ensuring efficient reactivity in diverse synthetic applications. This compound is particularly useful in constructing conjugated organic materials for optoelectronic applications, where precise molecular architecture is critical. Its consistent performance and reliability make it a preferred choice in advanced organic synthesis and materials science research.
2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1365692-79-0 structure
Product Name:2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1365692-79-0
MF:C21H25BO2
MW:320.233006238937
MDL:MFCD30187267
CID:2199934
PubChem ID:354335599
Update Time:2025-09-28

2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 9,9-dimethylfluorene-4-boric acid pinacol ester
    • 9,9-Dimethyl-9H-fluorene-4-boronic Acid Pinacol Ester
    • 9,9-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9H-fluorene
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dimethylfluorene
    • D5408
    • 2-(9,9-DIMETHYLFLUOREN-4-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 1365692-79-0
    • DB-103728
    • MFCD30187267
    • 9,9-Dimethylfluorene-4-boronic Acid pinacol ester
    • SCHEMBL15096947
    • 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-
    • 4 - BORIC ACID PINACOL ESTER - 9, 9 - DIMETHYL FLUORENE
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan -2-yl)-9,9-dimethylfluorene
    • AS-80260
    • (9,9-Dimethyl-9H-fluoren-4-yl)boronic acid pinacol ester
    • CS-0369363
    • F15350
    • MDL: MFCD30187267
    • Inchi: 1S/C21H25BO2/c1-19(2)15-11-8-7-10-14(15)18-16(19)12-9-13-17(18)22-23-20(3,4)21(5,6)24-22/h7-13H,1-6H3
    • InChI Key: OIPUMEUHUKJHRJ-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=CC3=C2C2C=CC=CC=2C3(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 320.1947602g/mol
  • Monoisotopic Mass: 320.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140.0 to 144.0 deg-C

2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Additional information on 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1365692-79-0)

In the realm of organic chemistry and materials science, 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1365692-79-0) has emerged as a pivotal compound due to its unique structural properties and versatile applications. This boronic ester derivative, often referred to as a fluorene-based boronate, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its significance is further amplified by its role in the development of organic electronic materials, including OLEDs (Organic Light-Emitting Diodes) and OPVs (Organic Photovoltaics), which are at the forefront of sustainable technology innovations.

The molecular structure of this compound features a fluorene core substituted with a dioxaborolane group, which enhances its stability and reactivity in synthetic transformations. Researchers and industries alike are increasingly interested in CAS 1365692-79-0 due to its ability to facilitate the construction of complex π-conjugated systems, a critical requirement for high-performance organic semiconductors. This aligns with the growing demand for green chemistry solutions and energy-efficient materials, topics that dominate current scientific discourse and Google Scholar searches.

One of the most frequently asked questions about 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane revolves around its synthetic scalability and purification methods. Given its relevance in pharmaceutical intermediates and advanced material synthesis, optimizing its production process is a hot topic in ACS (American Chemical Society) publications and patent filings. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques has been explored to reduce reaction times and improve yields, addressing the industry's push for cost-effective manufacturing.

From an SEO perspective, keywords such as "fluorene boronate applications", "CAS 1365692-79-0 supplier", and "dioxaborolane derivatives in OLEDs" are highly searched, reflecting the compound's commercial and academic relevance. Its role in carbon-carbon bond formation and polymer chemistry further cements its position as a multifunctional building block. Notably, the compound's thermal stability and solubility profiles make it a preferred choice for researchers working on solution-processable electronic devices, a niche yet rapidly expanding market.

In conclusion, 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a convergence of cutting-edge research and industrial applicability. Its integration into next-generation technologies underscores the importance of continued exploration into its properties and potential. As the scientific community strives for sustainable innovation, this compound will undoubtedly remain a focal point in both peer-reviewed journals and industry reports.

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